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Compound of Interest

Compound Name: G140

Cat. No.: B10824762

These application notes provide detailed protocols for utilizing G140, a potent and selective
small-molecule inhibitor of human cyclic GMP-AMP synthase (CGAS), in in vitro assays. G140
is a valuable tool for researchers, scientists, and drug development professionals investigating
the cGAS-STING signaling pathway and its role in various pathological conditions.

Introduction

Cyclic GMP-AMP synthase (cGAS) is a crucial innate immune sensor that detects cytosolic
double-stranded DNA (dsDNA), a marker of microbial infections and cellular damage.[1] Upon
dsDNA binding, cGAS synthesizes the second messenger cyclic GMP-AMP (cGAMP), which in
turn activates the Stimulator of Interferon Genes (STING) pathway.[1][2][3] This signaling
cascade leads to the production of type | interferons and other pro-inflammatory cytokines.[1]
[2][3] Dysregulation of the cGAS-STING pathway is implicated in various autoimmune and
inflammatory diseases, making cGAS a compelling therapeutic target.[1][2] G140 acts as a
competitive inhibitor, targeting the catalytic pocket of cGAS and preventing the synthesis of
cGAMP by blocking the binding of ATP and GTP.[2][3]

Data Presentation

The inhibitory potency of G140 has been characterized in various biochemical and cellular
assays. The following tables summarize key quantitative data for G140.

Table 1: In Vitro Inhibitory Activity of G140
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Compound Target Species Assay Type IC50 Value Reference
: : [11[2]1141[5][6]
G140 cGAS Human Biochemical 14.0 nM 7]
: : [1][2]141[5][6]
G140 cGAS Mouse Biochemical 442 nM
[718]
Cell-based
G140 cGAS Human (IFNB1 1.7 pM [1][2]
mMRNA)
Cell-based
G140 cGAS Human (NF-«kB 1.36 uM [1]
reporter)
Cell-based
(Primary
G140 cGAS Human 0.86 uM [2][41[6]
Macrophages

)

Table 2: Cellular Cytotoxicity of G140

Cell Line Metric Value Reference
Human THP-1

LD50 (24h) >100 pM [2][41[6][9]
Monocytes

Signaling Pathway and Mechanism of Action

G140 specifically inhibits the synthesis of cGAMP by cGAS, thereby blocking the downstream
signaling cascade that leads to the production of type | interferons and other inflammatory
cytokines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for G140, a cGAS
Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824762#9g140-experimental-protocol-for-in-vitro-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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